AmmoniumPhosphateMonobasicNH4H2PO4
Overview
Description
Ammonium Phosphate Monobasic is a white crystalline powder. It is soluble in water but insoluble in ethanol and acetone . Its chemical formula is (NH4)(H2PO4). The other names of this compound are Ammonium dihydrogen phosphate (ADP) and monoammonium phosphate (MAP) .
Synthesis Analysis
Ammonium Phosphate Monobasic can be prepared by reacting phosphoric acid with anhydrous ammonia, maintaining the pH below 5.8 . The chemical reaction is as follows: NH3 + H3PO4 → NH4H2PO4 .Molecular Structure Analysis
The molecular structure of Ammonium Phosphate Monobasic is represented by the linear formula NH4H2PO4 . The molar mass of NH4H2PO4 is 115.025702 g/mol .Chemical Reactions Analysis
Ammonium Phosphate Monobasic is stable in practice for temperatures up to 200 °C, when it decomposes into gaseous ammonia NH3 and molten phosphoric acid H3PO4 . It also reacts with lead nitrate forming lead phosphate and ammonium nitrate .Physical And Chemical Properties Analysis
Ammonium Phosphate Monobasic appears as white crystals . It has a density of 1.80 g/cm3 and a melting point of 190 °C . It is soluble in water but insoluble in ethanol and acetone . The pH of a 1% solution is 4.5 .Mechanism of Action
Safety and Hazards
Ammonium Phosphate Monobasic may cause eye, skin, and respiratory tract irritation . It may also cause gastrointestinal irritation with nausea, vomiting, and diarrhea if ingested . Prolonged or repeated skin contact may cause dermatitis . It is recommended to wear personal protective equipment and avoid contact with skin, eyes, and clothing .
Future Directions
properties
CAS RN |
12-61-0 |
|---|---|
Molecular Formula |
C13H19NO2S |
Molecular Weight |
0 |
synonyms |
AmmoniumPhosphateMonobasicNH4H2PO4 |
Origin of Product |
United States |
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